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Compound of Interest

Compound Name: fascin

Cat. No.: B1174746

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a new fascin antibody (designated as
"New-FascinAb") against two leading commercially available alternatives (Antibody A and
Antibody B). The data presented herein is designed to offer an objective assessment of New-
FascinAb's specificity and performance across various standard immunoassays. Detailed
experimental protocols and visual workflows are included to ensure reproducibility and aid in
the critical evaluation of this new reagent.

Performance Comparison

The specificity and performance of New-FascinAb were rigorously tested against two other
commercially available fascin antibodies. The following tables summarize the quantitative data
obtained from Western Blotting (WB), Immunoprecipitation (IP), Immunohistochemistry (IHC),
and Immunofluorescence (IF).

Table 1: Western Blot (WB) Analysis
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. Knockdown
Signal-to- Band o
. I ] ) . (KD) Validation
Antibody Dilution Noise Ratio Specificity .
(% Signal
(HeLa) (kDa) .
Reduction)
New-FascinAb 1:2000 15.2 ~55 kDa 92%
Antibody A 1:1000 12.5 ~55 kDa 88%
~55 kDa with
Antibody B 1:1500 10.8 minor off-target 85%

bands

Table 2: Immunoprecipitation (IP) Efficiency

% Fascin Pulldown

Antibody Amount (pg) Co-IP of B-catenin
(vs. Input)

New-FascinAb 2 85% Detected

Antibody A 2 78% Detected

Antibody B 3 70% Weakly Detected

Table 3: Immunohistochemistry (IHC) Staining in Human Colon Carcinoma

Staining
. o . o Background
Antibody Dilution Intensity (1-4 Localization L
Staining
scale)
New-FascinAb 1:500 4 Cytoplasmic Minimal
Antibody A 1:250 3 Cytoplasmic Low
) Cytoplasmic and
Antibody B 1:400 3 Moderate

weak nuclear

Table 4: Immunofluorescence (IF) in U87-MG Cells
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Signal
. . Intensity Colocalization = Non-specific

Antibody Dilution . . . ..
(Arbitrary with F-actin Staining
Units)

New-FascinAb 1:1000 9800 High Very Low

Antibody A 1:800 8500 High Low

Antibody B 1:1000 7900 Moderate Moderate

Experimental Workflows and Signaling Pathways

To provide a clear understanding of the validation process and the biological context of fascin,
the following diagrams have been generated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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